Benzene, [[(2-methyl-2-propenyl)thio]methyl]-

• CAS RN: 101561-50-6
• Molecular Formula: C11H14S
• Molecular Weight: 178.3 g/mol
• IUPAC Name: 2-methylprop-2-enylsulfanylmethylbenzene
• InChI: InChI=1S/C11H14S/c1-10(2)8-12-9-11-6-4-3-5-7-11/h3-7H,1,8-9H2,2H3
• InChI Key: VLHHDQFPXFJJAP-UHFFFAOYSA-N
• SMILES: CC(=C)CSCC1=CC=CC=C1

Description

Benzene, [(2-methyl-2-propenyl)thio]methyl-, also known as allylthiomethylbenzene, is an organic compound that belongs to the family of thioethers. It is a colorless liquid with a strong odor and is commonly used in the chemical industry.

Mechanism Of Action

The mechanism of action of Benzene, [(2-methyl-2-propenyl)thio]methyl- is not well understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells and tissues.

Biochemical And Physiological Effects

Studies have shown that Benzene, [(2-methyl-2-propenyl)thio]methyl- has a range of biochemical and physiological effects. It has been shown to have antimicrobial properties against a range of bacteria and fungi. In addition, it has been found to have antioxidant activity, which may help to protect against oxidative stress and related diseases.

Advantages And Limitations For Lab Experiments

One advantage of using Benzene, [(2-methyl-2-propenyl)thio]methyl- in lab experiments is that it is readily available and relatively inexpensive. However, it is important to note that it is a toxic substance and should be handled with care. It is also important to ensure that appropriate safety measures are in place when working with this compound.

Future Directions

There are several future directions for research on Benzene, [(2-methyl-2-propenyl)thio]methyl-. One area of interest is its potential use as an antimicrobial agent in the food and cosmetic industry. Another area of research is its potential as an antioxidant in the prevention and treatment of diseases related to oxidative stress. Further studies are also needed to better understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, Benzene, [(2-methyl-2-propenyl)thio]methyl- is an organic compound that has been extensively studied for its potential use as a flavoring agent, fragrance, and starting material in the chemical industry. It has also been investigated for its antimicrobial and antioxidant properties. While there is still much to learn about this compound, it has the potential to be a valuable tool in a range of scientific applications.

Synthesis Methods

Benzene, [(2-methyl-2-propenyl)thio]methyl- can be synthesized through the reaction of allyl chloride with sodium sulfide. The reaction takes place in the presence of a solvent such as water or ethanol and is typically carried out under reflux conditions. The product is then purified through distillation or chromatography.

Scientific Research Applications

Benzene, [(2-methyl-2-propenyl)thio]methyl- has been extensively studied for its potential use as a flavoring agent and fragrance in the food and cosmetic industry. It is also used as a starting material in the synthesis of other organic compounds. In addition, it has been investigated for its antimicrobial and antioxidant properties.